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Compound of Interest

Compound Name: Luprostiol

Cat. No.: B10798972 Get Quote

Introduction

Luprostiol is a potent synthetic analog of Prostaglandin F2α (PGF2α), a lipid compound

involved in a wide array of physiological and pathological processes.[1][2] As a selective

agonist for the PGF2α receptor (FP receptor), Luprostiol is primarily utilized in research and

veterinary applications as a luteolytic agent to control the estrous cycle.[1][3] Its mechanism of

action also makes it a valuable tool for researchers in drug development and life sciences

studying reproductive biology, inflammation, cardiovascular homeostasis, and smooth muscle

contraction.[4][5]

Due to its hydrophobic nature, Luprostiol exhibits limited solubility in aqueous solutions. To

facilitate its use in experimental settings, it is standard practice to prepare a concentrated stock

solution in an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is a highly effective and

commonly used solvent for this purpose, allowing for the preparation of high-concentration

stocks that can be easily diluted to final working concentrations in aqueous culture media or

buffer systems.[6]

These application notes provide a comprehensive protocol for the preparation, storage, and

handling of Luprostiol stock solutions in DMSO, ensuring solution integrity and reproducibility

in experimental outcomes.
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The key chemical and physical properties of Luprostiol are summarized in the table below for

easy reference.

Property Value Reference

CAS Number 67110-79-6 [2]

Molecular Formula C₂₁H₂₉ClO₆S [6][7]

Molecular Weight 444.96 g/mol [6]

Appearance Solid powder [6]

Purity >98% [6]

Solubility Soluble in DMSO [6]

Storage (Solid Form)

Short-term (days to weeks): 0 -

4°C, dry and dark. Long-term

(months to years): -20°C.

[6]

Storage (DMSO Stock)

Short-term (days to weeks): 0 -

4°C. Long-term (months):

-20°C.

[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Luprostiol Stock Solution in DMSO

Objective: To accurately prepare a 10 mM concentrated stock solution of Luprostiol using

DMSO as the solvent for use in biological experiments.

Materials:

Luprostiol powder (CAS 67110-79-6)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Weighing paper or boat
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Sterile, amber microcentrifuge tubes or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

1. Pre-Preparation and Safety:

Read the Safety Data Sheet (SDS) for both Luprostiol and DMSO before handling.

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

2. Calculation of Required Mass:

To prepare a stock solution of a specific molarity, use the following formula: Mass (mg) =

Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 444.96 g/mol

Mass (mg) = 4.45 mg

Therefore, 4.45 mg of Luprostiol powder is required to make 1 mL of a 10 mM stock

solution.

3. Weighing and Dissolving:

Tare the analytical balance with a clean weighing boat.

Carefully weigh out the calculated mass (e.g., 4.45 mg) of Luprostiol powder.

Transfer the weighed powder into a sterile amber microcentrifuge tube or vial.
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Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL) to the tube

containing the Luprostiol powder.

Securely cap the tube.

4. Solubilization and Storage:

Vortex the solution thoroughly for 1-2 minutes until the Luprostiol powder is completely

dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain.

Label the vial clearly with the compound name ("Luprostiol"), concentration (10 mM in

DMSO), preparation date, and your initials.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the stock solution protected from light at -20°C for long-term use (months) or at 4°C for

short-term use (days to weeks).[6]

Protocol 2: Dilution to Final Working Concentration

Objective: To dilute the concentrated DMSO stock solution into an aqueous medium (e.g., cell

culture medium, phosphate-buffered saline) for experimental use.

Procedure:

Determine the desired final concentration of Luprostiol and the final volume of the working

solution.

Use the dilution formula M₁V₁ = M₂V₂ to calculate the required volume of the stock solution.

M₁ = Concentration of the stock solution (e.g., 10 mM)

V₁ = Volume of the stock solution to add (unknown)

M₂ = Desired final concentration (e.g., 10 µM)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b10798972?utm_src=pdf-body
https://www.benchchem.com/product/b10798972?utm_src=pdf-body
https://www.benchchem.com/product/b10798972?utm_src=pdf-body
https://www.medkoo.com/products/25362
https://www.benchchem.com/product/b10798972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


V₂ = Final volume of the working solution (e.g., 1 mL)

Example Calculation:

(10,000 µM) x V₁ = (10 µM) x (1 mL)

V₁ = (10 µM x 1 mL) / 10,000 µM

V₁ = 0.001 mL or 1 µL

Add the calculated volume of the stock solution (1 µL) to the final volume of the aqueous

medium (1 mL).

Mix immediately and thoroughly by pipetting or gentle vortexing to prevent precipitation.

Note: The final concentration of DMSO in the working solution should be kept low (typically

<0.5%) as it can have cytotoxic or off-target effects at higher concentrations.
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Experimental Workflow

1. Calculate Mass
(e.g., 4.45 mg for 1 mL of 10 mM)

2. Weigh Luprostiol Powder

3. Transfer to Amber Vial

4. Add DMSO
(e.g., 1 mL)

5. Vortex to Dissolve

6. Aliquot for Single Use

7. Store at -20°C
(Protected from Light)

Click to download full resolution via product page

Caption: Workflow for Luprostiol Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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